Cas no 61798-04-7 (1,3-diaminopropan-2-one dihydrochloride)

1,3-Diaminopropan-2-one dihydrochloride is a dihydrochloride salt derivative of 1,3-diaminopropan-2-one, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high purity and stability, making it suitable for applications in peptide coupling, crosslinking, and the preparation of heterocyclic compounds. The dihydrochloride form enhances solubility in aqueous and polar solvents, facilitating reactions under mild conditions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules and prodrugs. Its consistent performance and well-characterized properties ensure reliability in laboratory and industrial settings. Proper handling and storage under anhydrous conditions are recommended to maintain its integrity.

1,3-diaminopropan-2-one dihydrochloride structure

61798-04-7 structure

Product Name:1,3-diaminopropan-2-one dihydrochloride

CAS No:61798-04-7

MF:C₃H₁₀Cl₂N₂O

MW:161.030298709869

CID:514950

PubChem ID:198422

Update Time:2026-04-29

1,3-diaminopropan-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Propanone,1,3-diamino-, hydrochloride (1:2)
- 1,3-diaminopropan-2-one,dihydrochloride
- 1,3-Diamino-2-propanone dihydrochloride
- 1,3-DIAMINOACETONE DIHYDROCHLORIDE
- 1,3-Diaminoacetone dihydrochloride monohydrate
- 2-Oxotrimethylenediammonium dichloride
- 2-Propanone,1,3-diamino-,dihydrochloride
- Diamino-acetone dihydrochloride
- EINECS 263-230-2
- 1,3-diaminopropan-2-one dihydrochloride

Computed Properties

Exact Mass: 160.01700
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 46.8
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing

Experimental Properties

Color/Form: White to light yellow powder or crystalline powder
Melting Point: 179 °C (dec.)(lit.)
PSA: 69.11000
LogP: 1.47750
Solubility: Soluble in water.

1,3-diaminopropan-2-one dihydrochloride Security Information

WGK Germany：3
RTECS：UC1425700

1,3-diaminopropan-2-one dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1440159-0.05g	1,3-diaminopropan-2-one dihydrochloride	61798-04-7	90%	0.05g	$76.0	2023-07-07
Enamine	EN300-1440159-0.1g	1,3-diaminopropan-2-one dihydrochloride	61798-04-7	90%	0.1g	$113.0	2023-07-07
Enamine	EN300-1440159-0.25g	1,3-diaminopropan-2-one dihydrochloride	61798-04-7	90%	0.25g	$162.0	2023-07-07
Enamine	EN300-1440159-0.5g	1,3-diaminopropan-2-one dihydrochloride	61798-04-7	90%	0.5g	$310.0	2023-07-07
Enamine	EN300-1440159-1.0g	1,3-diaminopropan-2-one dihydrochloride	61798-04-7	90%	1.0g	$414.0	2023-07-07
Enamine	EN300-1440159-2.5g	1,3-diaminopropan-2-one dihydrochloride	61798-04-7	90%	2.5g	$810.0	2023-07-07
Enamine	EN300-1440159-5.0g	1,3-diaminopropan-2-one dihydrochloride	61798-04-7	90%	5.0g	$1199.0	2023-07-07
Enamine	EN300-1440159-10.0g	1,3-diaminopropan-2-one dihydrochloride	61798-04-7	90%	10.0g	$1778.0	2023-07-07
1PlusChem	1P00EE76-50mg	1,3-DIAMINOACETONE DIHYDROCHLORIDE	61798-04-7	90%	50mg	$120.00	2025-02-27
1PlusChem	1P00EE76-100mg	1,3-DIAMINOACETONE DIHYDROCHLORIDE	61798-04-7	90%	100mg	$161.00	2025-02-27

1,3-diaminopropan-2-one dihydrochloride Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Additional information on 1,3-diaminopropan-2-one dihydrochloride

1,3-Diaminopropan-2-One Dihydrochloride: A Comprehensive Overview

1,3-Diaminopropan-2-One Dihydrochloride (CAS No: 61798-04-7) is a compound of significant interest in various scientific and industrial applications. This compound, also referred to as diaminopropanone dihydrochloride, is a derivative of propanone with two amino groups attached to the first and third carbon atoms. Its chemical structure makes it a versatile molecule with potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular formula of 1,3-diaminopropan-2-one dihydrochloride is C₃H₁₀N₂Cl₂O, and its molecular weight is approximately 165.06 g/mol. The compound exists as a white crystalline solid under standard conditions and is soluble in water and various organic solvents. Its physical properties, such as melting point and boiling point, are critical factors in determining its suitability for different industrial processes.

Recent studies have highlighted the potential of 1,3-diaminopropan-2-one dihydrochloride in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel polymers with enhanced mechanical and thermal properties. These polymers could find applications in aerospace, automotive industries, and electronic devices where high-performance materials are required.

In the pharmaceutical sector, 1,3-diaminopropan-2-one dihydrochloride has been investigated as a precursor for bioactive compounds. Its ability to form stable aminal bonds makes it a valuable intermediate in drug design. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic agents.

The synthesis of 1,3-diaminopropan-2-one dihydrochloride involves several steps, including the condensation of aldehydes or ketones with primary amines. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields of the desired product. These improvements are particularly important for large-scale industrial production.

From an environmental perspective, the ecological impact of 1,3-diaminopropan-2-one dihydrochloride has been a topic of recent research. Studies have shown that under certain conditions, this compound can degrade into less harmful substances through microbial action or photochemical processes. Understanding its environmental fate is crucial for ensuring sustainable industrial practices.

In conclusion, 1,3-diaminopropan-2-one dihydrochloride (CAS No: 61798-04-7) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility make it an essential building block in modern chemistry. As research continues to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.